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Compound of Interest

Compound Name: (2-Imidazol-1-yl-phenyl)methanol

Cat. No.: B151180

A Note on Nomenclature: The initial query for "(2-Imidazol-1-yl-phenyl)methanol” was
ambiguous regarding the substitution pattern on the phenyl ring. This guide focuses on the
para-substituted isomer, [4-(1H-Imidazol-1-ylmethyl)phenyllmethanol (CAS Number: 103573-
92-8), for which more comprehensive data is publicly available.

This technical guide provides a detailed overview of [4-(1H-Imidazol-1-
ylmethyl)phenyllmethanol, a compound of interest for researchers, scientists, and professionals
in drug development. It covers key identifiers, physicochemical properties, a detailed synthesis
protocol, and potential applications.

Compound Identification and Properties

[4-(1H-Imidazol-1-yImethyl)phenyllmethanol is a white to off-white crystalline powder.[1] It has
garnered attention in pharmaceutical research for its potential as a ligand for specific receptors
in the central nervous system.[1]

Chemical Identifiers

A comprehensive list of identifiers for [4-(1H-Imidazol-1-ylmethyl)phenyllmethanol is provided in
the table below.
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Identifier Type Value

CAS Number 103573-92-8

Molecular Formula C11H12N20

Molecular Weight 188.23 g/mol

IUPAC Name [4-(1H-Imidazol-1-ylmethyl)phenyllmethanol
[4-(1H-Imidazol-1-ylmethyl)phenylJmethanol
97%; 4-[(1H-Imidazol-1-yl)methyl]benzyl

Synonyms alcohol; 1-[4-(Hydroxymethyl)benzyl]-1H-
imidazole; {4-[(1H-Imidazol-1-
yl)methyl]phenyl}methanol97%

inChi InChl=1S/C11H12N20/c14-8-11-3-1-10(2-4-

n
11)7-13-6-5-12-9-13/h1-6,9,14H,7-8H2

InChlKey FSLVBXCLXDGFRE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CN2C=CN=C2)CO

Physicochemical Properties

The key physicochemical properties of [4-(1H-Imidazol-1-yImethyl)phenyllmethanol are

summarized in the following table for easy reference.
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Property Value

Melting Point 65 °C[1]

Boiling Point 400.7 °C at 760 mmHg[1]

Flash Point 196.1 °C[1]

Density 1.13 g/cm3[1]

Vapor Pressure 3.86E-07 mmHg at 25°CJ[1]

Refractive Index 1.592[1]

Solubility Not readily available

Appearance White to off-white crystalline powder[1]

Safety and Handling

The compound is classified with the hazard code Xi (Irritant).[1] Precautionary statements
include S26 (In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice) and S39 (Wear eye/face protection).[1] For detailed safety information, it is
recommended to consult the full Safety Data Sheet (SDS).

Synthesis of [4-(1H-Imidazol-1-
ylmethyl)phenyljmethanol

The synthesis of [4-(1H-Imidazol-1-yImethyl)phenyllmethanol can be achieved through the
reaction of imidazole with a suitable benzyl halide derivative. A general experimental protocol is
outlined below.

Experimental Protocol

Materials:
¢ Imidazole

e 4-(chloromethyl)benzyl alcohol or 4-(bromomethyl)benzyl alcohol
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o Potassium hydroxide (KOH) or other suitable base
» Acetonitrile or other appropriate solvent
Procedure:

o Preparation of the Reaction Mixture: In a two-neck round-bottom flask equipped with a
magnetic stirrer, dropping funnel, and reflux condenser, dissolve imidazole and powdered
potassium hydroxide in acetonitrile.

 Stirring: Stir the mixture at room temperature for approximately one hour to facilitate the
formation of the imidazolide anion.

» Addition of Benzyl Halide: Dissolve 4-(chloromethyl)benzyl alcohol (or the corresponding
bromo-derivative) in acetonitrile and add it dropwise to the reaction mixture.

o Reaction: Stir the resulting mixture at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion of the reaction, the solvent is typically removed under reduced
pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl
acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium
sulfate, and concentrated to yield the crude product.

« Purification: The crude product can be further purified by column chromatography on silica
gel or by recrystallization to obtain pure [4-(1H-Imidazol-1-yImethyl)phenyllmethanol.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of [4-(1H-Imidazol-1-
ylmethyl)phenyl]methanol.
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Synthesis Workflow for [4-(1H-Imidazol-1-ylmethyl)phenylJmethanol

Applications in Research and Drug Development

[4-(1H-Imidazol-1-ylmethyl)phenyllmethanol serves as a valuable building block in the
synthesis of more complex pharmaceutical compounds.[1] Its structural motif, containing both
an imidazole ring and a benzyl alcohol, makes it a versatile intermediate.

Imidazole derivatives, in general, are of significant interest in medicinal chemistry due to their
wide range of pharmacological activities. They are known to interact with various biological
targets. While specific signaling pathways for [4-(1H-Imidazol-1-ylmethyl)phenyllmethanol are
not extensively documented, its potential as a ligand for receptors in the central nervous
system suggests its utility in the development of treatments for neurological disorders.[1]

Conclusion

This technical guide has provided a comprehensive overview of [4-(1H-Imidazol-1-
ylmethyl)phenyllmethanol, including its chemical identifiers, physicochemical properties, a
detailed synthesis protocol, and potential applications. The provided data and workflow
diagrams are intended to support researchers and professionals in the fields of chemistry and
drug development in their work with this and related compounds. Further research into the
biological activity and mechanism of action of this compound is warranted to fully elucidate its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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